Cas no 1356110-41-2 (2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl 4-methylbenzenesulfonate)

• Product Name: 2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl 4-methylbenzenesulfonate
• CAS No: 1356110-41-2
• MF: C₁₅H₁₂F₃NO₅S
• MW: 375.319693565369
• CID: 1089762
• PubChem ID: 71711139
• Update Time: 2025-04-20

2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl 4-methylbenzenesulfonate
• [2,2,2-trifluoro-1-(4-nitrophenyl)ethyl] 4-methylbenzenesulfonate
• AKOS022173271
• DTXSID70856819
• 1356110-41-2
• 2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl 4-methylbenzene-1-sulfonate
• 2,2,2-Trifluoro-1-(4-nitrophenyl)ethyl4-methylbenzenesulfonate

• Inchi： 1S/C15H12F3NO5S/c1-10-2-8-13(9-3-10)25(22,23)24-14(15(16,17)18)11-4-6-12(7-5-11)19(20)21/h2-9,14H,1H3
• InChI Key： DWCODJDNFNZIGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(F)(F)F)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 375.03882814g/mol
• Monoisotopic Mass: 375.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters